3-Methyl-1-phenyl-1H-benzo[D]imidazol-3-ium iodide

• IUPAC Name: 1-methyl-3-phenylbenzimidazol-1-ium;iodide
• InChI: InChI=1S/C14H13N2.HI/c1-15-11-16(12-7-3-2-4-8-12)14-10-6-5-9-13(14)15;/h2-11H,1H3;1H/q+1;/p-1
• InChI Key: DBVSIGHTXFBSKT-UHFFFAOYSA-M
• Canonical SMILES: C[N+]1=CN(C2=CC=CC=C21)C3=CC=CC=C3.[I-]
• Molecular Formula: C14H13IN2
• DSSTOX Substance ID: DTXSID40483717
• Molecular Weight: 336.17 g/mol
• CAS RN: 39778-14-8

Description

3-Methyl-1-phenyl-1H-benzo[D]imidazol-3-ium iodide, also known as 3-MPBI, is a synthetic compound that has been widely studied for its potential applications in scientific research. It is an organometallic compound that contains a carbon-iodine bond, and it is commercially available as a crystalline powder. 3-MPBI has been found to have a wide range of biochemical and physiological effects, and it has been used in a variety of laboratory experiments.

Scientific Research Applications

Dye-Sensitized Solar Cells

• Synthesis for Solar Cell Applications : A derivative, 1, 3-dihexyl-2-(phenylthio)-1H-benzo[d]imidazol-3-ium iodide, was synthesized and used as an electrolyte in dye-sensitized solar cells, demonstrating a specific performance under solar light conditions (Ramkumar et al., 2014).

Catalysis and Chemical Synthesis

• Trinuclear Palladium Complexes for Catalysis : Another derivative, 3-Methyl-1-(2-(phenylthio/seleno)ethyl)-1H-benzo[d]imidazol-3-ium iodide, was used to synthesize trinuclear palladium complexes, efficient in catalyzing nitrile-amide interconversion and Sonogashira C-C coupling (Dubey et al., 2017).

Materials Science

• Ionic Liquid Crystals : A method for preparing ionic liquid crystals using derivatives of 3-Methyl-1-phenyl-1H-benzo[D]imidazol-3-ium iodide was reported, focusing on their mesomorphic properties and potential applications in materials science (Fouchet et al., 2009).

Liquid-Liquid Solvent Extraction

• Selective Extraction of Metals : Derivatives were used in liquid-liquid solvent extraction for the selective extraction and stripping of Cd(II) from acidic iodide solutions, demonstrating effectiveness in separating specific metal ions (Eyupoglu & Polat, 2015).

Polymerization and Materials Application

• Polymerization Initiators : A study used bromo-functionalized multi-walled carbon nanotubes as initiators for polymerization of ionic liquid monomers, including derivatives of this compound, exploring applications in materials science (Chang et al., 2012).

Organic Synthesis

• Facile Synthesis of Benzimidazole Derivatives : A study reported on the use of a related compound, 1-Methyl-3-(2-oxyethyl)-1H-Imidazol-3-ium-Borate Sulfonic Acid, for synthesizing various substituted benzimidazoles under green conditions, demonstrating its utility in organic synthesis (Sajjadifar et al., 2019).

Pharmaceutical Research

• Antitumor Activity : Compounds bearing a benzimidazole moiety, synthesized from derivatives of this compound, were evaluated for their potential antitumor activities, with certain compounds showing significant results (El‐All et al., 2015).

Non-Linear Optical (NLO) Materials

• Potential NLO Materials : A study on derivatives of this compound explored their use as potential organic non-linear optical materials, indicating significant NLO responses (Manikandan et al., 2019).